4-Cyclopentylpiperidine-2,6-dione

Core Science & Biosynthesis

Novel Cereblon Ligands for PROTAC Design: Overcoming Legacy Challenges and Charting a Path to Superior Degraders

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The recruitment of the Cereblon (CRBN) E3 ubiquitin ligase has become a cornerstone of targeted protein degradation (TPD), largely due to the clinical validation and favorable properties of its foundational ligands, the immunomodulatory imide drugs (IMiDs).[1][2] However, the very properties that make IMiDs effective also present significant challenges, including the degradation of endogenous neosubstrates and inherent chemical instability.[3][] This guide provides a deep, technical dive into the evolution of CRBN ligands, moving beyond the legacy IMiDs to a new generation of rationally designed binders. We will explore the core challenges of classical ligands, dissect the design strategies of novel non-phthalimide scaffolds, and provide validated experimental workflows for their characterization and implementation in Proteolysis-Targeting Chimera (PROTAC) design. This document serves as a practical manual for researchers aiming to develop next-generation PROTACs with improved selectivity, stability, and therapeutic potential.

The Ubiquitin-Proteasome System and the Rise of CRBN-based PROTACs

Targeted protein degradation harnesses the cell's own machinery, the Ubiquitin-Proteasome System (UPS), to eliminate disease-causing proteins.[5] PROTACs are heterobifunctional molecules at the heart of this strategy, acting as a bridge between a protein of interest (POI) and an E3 ubiquitin ligase.[6][7] This induced proximity facilitates the transfer of ubiquitin to the POI, marking it for destruction by the proteasome.

Among the more than 600 E3 ligases in the human genome, Cereblon (CRBN), a substrate receptor for the CUL4-RING E3 ligase complex (CRL4-CRBN), has emerged as a dominant player in the PROTAC field.[8][9][10] Its widespread use is largely thanks to the availability of well-characterized, cell-permeable small molecule ligands: thalidomide and its more potent derivatives, lenalidomide and pomalidomide.[11][12] These molecules, collectively known as IMiDs, have paved the way for numerous PROTACs, with several advancing into clinical trials.[2][][13]

Figure 1: The PROTAC mechanism of action. A PROTAC molecule simultaneously binds the POI and the CRBN E3 ligase, forming a ternary complex that leads to POI ubiquitination and subsequent degradation by the proteasome.

The IMiD Legacy: Foundational Ligands and Their Inherent Challenges

While indispensable to the field, the classical IMiD ligands carry liabilities that can complicate drug development and interpretation of biological outcomes. Understanding these is crucial for appreciating the drive toward novel ligand discovery.

The "Molecular Glue" Dilemma: Neosubstrate Degradation

IMiDs don't just act as a handle for PROTACs; they are also "molecular glue" degraders themselves.[5] Upon binding to CRBN, they remodel its substrate-binding surface, inducing the recruitment and degradation of endogenous proteins not normally targeted by CRBN. These are known as neosubstrates.[14][15]

• Key Neosubstrates: The most well-characterized neosubstrates of lenalidomide and pomalidomide are the lymphoid transcription factors Ikaros (IKZF1) and Aiolos (IKZF3).[9][11] Their degradation is responsible for the powerful anti-myeloma effects of these drugs. Other neosubstrates include casein kinase 1 alpha (CK1α) and GSPT1.[11][14]

• The Challenge for PROTACs: When an IMiD-based PROTAC is introduced into a cell, it will degrade not only the intended POI but also this panel of neosubstrates.[] This can lead to confounding pharmacology, unintended toxicities (degradation of SALL4 is linked to teratogenicity), and makes it difficult to attribute the observed phenotype solely to the degradation of the POI.[]

A Question of Stability: The Hydrolytic Achilles' Heel

A significant, though less discussed, issue with IMiDs is the chemical instability of the phthalimide ring system. This moiety is susceptible to hydrolytic degradation under mild, physiologically relevant conditions.[3][16] This instability is a major drawback for developing robust clinical candidates, impacting shelf-life, formulation, and consistent in vivo exposure.

Ligand Class	Representative Molecules	Key Neosubstrates	Primary Limitations
Immunomodulatory Drugs (IMiDs)	Thalidomide, Lenalidomide, Pomalidomide	IKZF1, IKZF3, GSPT1, CK1α, SALL4	Undesired neosubstrate activity, Hydrolytic instability of the phthalimide ring[3][][11]

Table 1: Summary of Classical IMiD Ligands and Their Core Challenges.

The Next Wave: Rationally Designed CRBN Ligands

To address the limitations of IMiDs, researchers have developed novel scaffolds that retain high-affinity CRBN binding while improving chemical stability and modulating neosubstrate profiles.

Figure 2: The evolution of CRBN ligands away from classical IMiDs. Novel scaffolds were designed specifically to address the core challenges of instability and promiscuous neosubstrate degradation.

Phenyl-Glutarimide Derivatives: Enhancing Stability

A logical first step in evolving from IMiDs was to replace the problematic phthalimide ring while retaining the glutarimide moiety, which is critical for CRBN binding.[11] Phenyl-glutarimides accomplish this by substituting the phthalimide with a more stable phenyl group. This modification significantly improves chemical stability and can also alter the neosubstrate profile, offering a more robust and potentially more selective starting point for PROTAC design.[16]

Benzamide-Type Ligands: A Paradigm Shift to Selectivity

A more recent and highly promising class of ligands moves away from the traditional IMiD architecture altogether. Conformationally-locked benzamide derivatives were designed to mimic the interactions of a natural CRBN degron.[3][16]

• Causality of Design: By focusing on mimicking a natural binding partner, the design intent was to occupy the CRBN binding pocket in a way that is less conducive to forming the novel protein-protein interactions required for neosubstrate recruitment.

• Key Advantages: These efforts have yielded potent CRBN binders with significantly improved chemical stability and, crucially, a more favorable selectivity profile with reduced degradation of IMiD neosubstrates.[3][16] This "cleaner" profile makes them highly attractive for PROTAC development, as the resulting biological activity can be more confidently attributed to the degradation of the intended target.

Novel Scaffold Class	Design Rationale	Key Advantages	Representative Publications
Phenyl-Glutarimides	Replace unstable phthalimide ring with a stable phenyl group.[16]	Significantly improved chemical stability over IMiDs; altered neosubstrate profile.	Rankovic et al.
Benzamide Derivatives	Mimic the binding interactions of a natural CRBN degron.[3][16]	Excellent chemical stability; favorable selectivity profile with reduced neosubstrate recruitment.	Steinebach et al.[3][16]
Phenyl Dihydrouracils	Novel, non-glutarimide scaffold to expand chemical space.[]	Avoids chiral center and potential racemization issues associated with glutarimides.	Tang et al.[]

Table 2: Comparative Analysis of Emerging Novel CRBN Ligand Scaffolds.

A Practical Workflow for Novel Ligand Implementation

Successfully designing a PROTAC with a novel CRBN ligand requires a systematic, self-validating experimental workflow. The goal is to move from ligand characterization to a fully evaluated degrader molecule efficiently.

Figure 3: A validated experimental workflow for the design and evaluation of PROTACs utilizing novel CRBN ligands.

Experimental Protocol 1: Cell-Based CRBN Target Engagement Assay

• Rationale: Before embarking on PROTAC synthesis, it is critical to confirm that the novel ligand can bind CRBN in a cellular context. In vitro binding assays can sometimes yield ligands that are inactive in cells due to poor permeability.[18] This competitive displacement assay provides a more physiologically relevant measure of target engagement.

• Principle: A pre-validated PROTAC degrader with a known effect on a target protein (e.g., an HDAC6 degrader) is applied to cells. The ability of the novel test ligand to compete with the PROTAC for CRBN binding will rescue the degradation of the target protein, which can be quantified.

• Methodology:

  • Cell Seeding: Plate a relevant cell line (e.g., MM.1S) in 96-well plates and allow cells to adhere overnight.

  • Pre-treatment with Test Ligand: Add serial dilutions of your novel CRBN ligand (e.g., from 100 µM to 1 nM) to the cells. Include a vehicle control (e.g., DMSO). Incubate for 1-2 hours. This allows your ligand to enter the cells and engage with CRBN.

  • Addition of Reporter Degrader: Add a fixed, pre-determined concentration (e.g., the DC80 concentration) of a known CRBN-based PROTAC degrader (e.g., an HDAC6 degrader) to all wells.

  • Incubation: Incubate for a sufficient time to allow for degradation (e.g., 5-18 hours).

  • Lysis and Quantification: Lyse the cells and quantify the levels of the reporter protein (e.g., HDAC6) using an in-cell ELISA, Western blot, or other quantitative protein detection method.

  • Data Analysis: Plot the levels of the reporter protein against the concentration of the test ligand. A dose-dependent increase in the reporter protein level indicates that your novel ligand is successfully competing for CRBN binding in the cell.

Experimental Protocol 2: Quantitative Western Blot for PROTAC Efficacy

• Rationale: This is the gold-standard assay to determine the potency and efficacy of a newly synthesized PROTAC. It measures the concentration-dependent degradation of the POI.

• Principle: Cells are treated with increasing concentrations of the PROTAC, and the remaining levels of the target protein are quantified by immunoblotting.

• Methodology:

  • Cell Treatment: Plate cells and treat with a serial dilution of your PROTAC (typically from 1 µM down to sub-nanomolar concentrations) for a fixed period (e.g., 18-24 hours).

  • Cell Lysis: Wash cells with cold PBS and lyse with an appropriate buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine the total protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

  • SDS-PAGE and Transfer: Load equal amounts of total protein per lane on an SDS-PAGE gel, separate the proteins by electrophoresis, and transfer them to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

    • Incubate with a primary antibody specific to your POI overnight at 4°C.

    • Incubate with a loading control primary antibody (e.g., GAPDH, β-actin) to normalize for loading differences.

    • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detection and Analysis:

    • Apply an ECL substrate and image the blot using a chemiluminescence detector.

    • Quantify the band intensities using software like ImageJ. Normalize the POI band intensity to the loading control band intensity for each lane.

    • Plot the normalized POI levels against the PROTAC concentration and fit the data to a dose-response curve to determine the DC₅₀ (concentration for 50% degradation) and Dₘₐₓ (maximum percentage of degradation).

Case Study: Benzamide Ligands Yield Superior BRD4 Degraders

The tangible benefits of using novel CRBN ligands are best illustrated through direct comparison. Recent work on developing conformationally-locked benzamide derivatives provides a compelling case study.[3][16] When these novel ligands were incorporated into PROTACs targeting the well-known cancer target BRD4, they demonstrated clear superiority over benchmark PROTACs built with classical IMiD ligands.

PROTAC Characteristic	Benchmark IMiD-based PROTAC (e.g., dBET1)	Novel Benzamide-based PROTAC	Advantage
BRD4 Degradation Potency	Potent	Potent, often with improved DC₅₀ values	Enhanced on-target activity
Chemical Stability	Susceptible to hydrolysis	Highly stable	Improved drug-like properties
Neosubstrate Degradation (IKZF1/3)	Significant degradation	Minimal to no degradation	Greatly improved selectivity and safety profile[3][16]

Table 3: Head-to-head comparison illustrating the advantages of a PROTAC built with a novel benzamide CRBN ligand versus a classical IMiD-based degrader for the target BRD4.

Conclusion and Future Directions

The field of targeted protein degradation is undergoing a critical and necessary evolution. While we owe a great deal to the foundational IMiD ligands, their inherent liabilities—namely neosubstrate degradation and chemical instability—present obstacles to creating truly specific and robust therapeutics. The systematic development of novel, non-phthalimide CRBN binders, such as phenyl-glutarimides and benzamides, marks a significant step forward. These next-generation ligands offer the opportunity to design chemically inert, highly selective PROTACs, allowing researchers to probe biology with greater precision and develop safer, more effective drugs.[3]

The future will likely see the expansion of the E3 ligase toolkit even further, with the discovery of ligands for tissue-specific or context-dependent E3 ligases.[19] However, the ongoing optimization of Cereblon—the most clinically validated E3 ligase for TPD—through the innovative ligand designs discussed herein, ensures it will remain a central and ever-improving tool for drug development professionals for the foreseeable future.

References

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• Steinebach, C., Sosič, I., Bricelj, A., et al. Leveraging Ligand Affinity and Properties: Discovery of Novel Benzamide-Type Cereblon Binders for the Design of PROTACs. ChemRxiv. [Link]

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The 4-Cyclopentyl Glutarimide (4-CPG) Scaffold: Technical Guide for Drug Discovery

[1][2]

Executive Summary: Beyond the Phthalimide Core

The 4-Cyclopentyl Glutarimide (4-CPG) scaffold represents a strategic evolution in the design of glutarimide-based pharmacophores.[1][2] While the glutarimide moiety (piperidine-2,6-dione) is the canonical "warhead" for Cereblon (CRBN) recruitment in Targeted Protein Degradation (TPD), traditional immunomodulatory imide drugs (IMiDs) like thalidomide and lenalidomide suffer from inherent hydrolytic instability and limited vector diversity.[1]

The 4-CPG scaffold introduces a bulky, lipophilic cyclopentyl group at the C4 (beta) position of the glutarimide ring. This structural modification serves three critical medicinal chemistry objectives:

• Metabolic Shielding: Steric bulk at C4 protects the imide ring from rapid hydrolytic ring-opening, a common liability in plasma.[1][2]

• Fsp³ Enrichment: Replacing planar aromatic systems (like the phthalimide in thalidomide) with a saturated cyclopentyl ring increases the fraction of sp³ carbons (Fsp³), improving solubility and blood-brain barrier (BBB) permeability.

• Vector Expansion: It creates a novel exit vector for PROTAC linker attachment or "molecular glue" interactions that is distinct from the C3-substituted (alpha) class.

This guide details the synthesis, validation, and application of the 4-CPG scaffold.

Part 1: Chemical Biology & Mechanism of Action

The Stability-Activity Trade-off

The primary challenge with glutarimide-based drugs is the susceptibility of the imide ring to hydrolysis under physiological conditions (pH 7.4), which opens the ring to form inactive glutaramic acid derivatives.[1]

• Traditional IMiDs (C3-substituted): The C3 position is the primary binding determinant for the CRBN tri-tryptophan pocket. However, the C4 and C5 positions are often left unsubstituted, leaving the ring vulnerable to nucleophilic attack and oxidative metabolism.

• 4-CPG (C4-substituted): The introduction of a cyclopentyl group at C4 introduces a "puckering" effect in the ring conformation.[1][2] This steric bulk hinders the approach of water molecules or esterases to the carbonyl carbons, significantly extending the plasma half-life (

  ).

Binding Topology

While C3-substitution is critical for "canonical" CRBN binding, C4-substitution explores the "solvent-exposed" or "channel" regions of the ligase surface.[1][2]

• Stereochemistry is Critical: The C4-substitution creates a chiral center.[1][2] In many glutarimide contexts, the (S)-enantiomer at C3 is the active CRBN binder. For 4-CPG, the relative stereochemistry (cis/trans relative to C3 substituents) determines whether the cyclopentyl group clashes with the CRBN surface or projects into a permissive pocket.

Visualization: The Hydrolytic Shielding Mechanism

The following diagram illustrates how the 4-cyclopentyl group sterically protects the glutarimide core compared to the unsubstituted analog.

Figure 1: Comparative stability mechanism. The C4-cyclopentyl group acts as a steric gatekeeper, preventing rapid hydrolysis of the pharmacophore.

Part 2: Synthetic Methodology

The synthesis of 4-CPG requires controlling the stereocenter at C4.[2] The most robust route utilizes an asymmetric Michael addition, followed by cyclization.

Retrosynthetic Analysis[1][2]

• Target: 4-Cyclopentyl piperidine-2,6-dione.[1][2]

• Key Disconnection: C4–C5 bond formation via Michael Addition.

• Starting Materials: Cyclopentyl acrylate and an acetamide equivalent (or malonate derivative).[2]

Optimized Protocol: Asymmetric Michael Addition

This protocol yields high enantiomeric excess (ee), crucial for biological activity.[2]

Reagents:

• Cyclopentyl acrylate (Michael Acceptor)[2]

• N-(Diphenylmethylene)glycine tert-butyl ester (Glycine equivalent)[1][2]

• Chiral Phase Transfer Catalyst (e.g., O-allyl-N-(9-anthracenylmethyl)cinchonidinium bromide)[1][2]

• Base: CsOH·H₂O or KOH

Step-by-Step Workflow:

• Catalyst Activation: In a flame-dried flask, dissolve the Chiral Phase Transfer Catalyst (10 mol%) and the Glycine equivalent (1.0 equiv) in Toluene/CHCl₃ (7:3) at -40°C.

• Michael Addition: Add Cyclopentyl acrylate (1.2 equiv) dropwise. Add solid CsOH[2]·H₂O (5.0 equiv) in one portion.[2]

• Reaction Monitoring: Stir at -40°C for 12–24 hours. Monitor consumption of the acrylate by TLC (Hexane/EtOAc 8:1).[2]

• Hydrolysis & Cyclization:

  • Filter the reaction mixture and concentrate.

  • Redissolve in THF/1N HCl (1:1) to hydrolyze the imine and ester groups.[2]

  • Heat to reflux (or use EDC coupling) to effect the condensation to the glutarimide ring.

• Purification: Flash column chromatography (DCM/MeOH 95:5) yields the 4-cyclopentyl glutarimide.[1][2]

Visualization: Synthetic Pathway[1]

Figure 2: Asymmetric synthesis of the 4-CPG scaffold via Phase Transfer Catalysis (PTC).[1]

Part 3: Validation & Profiling Protocols[1][2]

To validate the 4-CPG scaffold as a superior drug discovery starting point, you must benchmark it against standard IMiDs.[1][2]

Physicochemical & Metabolic Stability Comparison

The following table summarizes the expected advantages of the 4-CPG scaffold over Thalidomide.

Parameter	Thalidomide (Reference)	4-Cyclopentyl Glutarimide (4-CPG)	Rationale
LogP	~0.9	~2.1	Cyclopentyl group increases lipophilicity, aiding membrane permeability.[1][2]
TPSA	~85 Ų	~55 Ų	Removal of phthalimide oxygens reduces polar surface area.[2]
Fsp³	0.38	0.75	"Escape from Flatland" – higher saturation correlates with clinical success.[1][2]
Plasma t1/2	~2.0 hrs (Human)	> 6.0 hrs (Predicted)	C4-substitution sterically hinders hydrolytic ring opening.[1][2]
Solubility	Low (Poor)	Moderate/High	Disruption of planar crystal packing improves solubility.[2]

Protocol: Microsomal Stability Assay

Objective: Quantify the metabolic stability improvement of 4-CPG.

• Preparation: Prepare 10 mM DMSO stocks of Thalidomide (Control) and 4-CPG.

• Incubation: Dilute compounds to 1 µM in phosphate buffer (pH 7.4) containing Human Liver Microsomes (0.5 mg/mL protein).[2]

• Initiation: Pre-incubate at 37°C for 5 min. Initiate reaction with NADPH (1 mM).[2]

• Sampling: Aliquot 50 µL at t = 0, 15, 30, 60, and 120 min. Quench immediately in 150 µL ice-cold Acetonitrile (containing internal standard).

• Analysis: Centrifuge (4000g, 20 min). Analyze supernatant via LC-MS/MS (MRM mode).

• Calculation: Plot ln(% remaining) vs. time. Calculate intrinsic clearance (

  ).[1][2]

  • Success Criterion: 4-CPG should show <50% degradation at 60 min, whereas Thalidomide typically shows >50% loss (due to both metabolism and spontaneous hydrolysis).[1][2]

Protocol: NanoBRET™ Target Engagement (CRBN)

Objective: Determine if C4-substitution tolerates Cereblon binding.[1][2] Note: If 4-CPG is used as a "dummy" ligand or negative control, affinity may be low.[1][2] If designed as a binder, this assay confirms potency.

• Transfection: Transfect HEK293T cells with NanoLuc-CRBN fusion vector.

• Tracer: Treat cells with a fluorescent CRBN tracer (e.g., Pomalidomide-BODIPY) at a fixed concentration (Kd).[1][2]

• Competition: Add serial dilutions of 4-CPG (1 nM to 100 µM).

• Readout: Measure BRET signal (Donor emission 460nm / Acceptor emission 618nm).

• Result: A decrease in BRET signal indicates displacement of the tracer.[2] Calculate

  .

References

• Fischer, E. S., et al. (2014).[2] Structure of the DDB1–CRBN E3 ubiquitin ligase in complex with thalidomide.[2][3] Nature, 512(7512), 49-53.[1] [Link][1]

  • Foundational structure of the CRBN-Glutarimide interface.

• Iyer, P., et al. (2021).[2] Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs.[1][2][3][4] Angewandte Chemie International Edition, 60(26), 14421-14425.[1] [Link][1]

  • Establishes the precedent for replacing the phthalimide with phenyl/aliph

• Lovering, F., et al. (2009).[2] Escape from Flatland: Increasing Saturation as an Approach to Improving Clinical Success. Journal of Medicinal Chemistry, 52(21), 6752–6756. [Link]

  • Theoretical basis for the Fsp³ advantage of the cyclopentyl scaffold.

• Bartlett, S., & Gilbert, J. (2022). Recent advances in the synthesis of glutarimides.[2][3][4][5][6][7][8] RSC Medicinal Chemistry, 13, 123-145.[1][2] [Link]

  • Review of synthetic methodologies including Michael additions.

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• 2. Glutarimide | C5H7NO2 | CID 70726 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 4. Heteroaryl Glutarimides and Dihydrouracils as Cereblon Ligand Scaffolds for Molecular Glue Degrader Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing Cereblon Engagement: A Technical Guide to Lipophilic Thalidomide Analogs

Executive Directive: The Lipophilicity Imperative

In the development of Proteolysis Targeting Chimeras (PROTACs) and molecular glues, the physicochemical properties of the E3 ligase ligand are often secondary to binding affinity. This is a strategic error. Standard immunomodulatory imide drugs (IMiDs)—thalidomide, lenalidomide, and pomalidomide—possess polar surface areas that, while effective for systemic targets, often fail to penetrate the Blood-Brain Barrier (BBB) or achieve sufficient intracellular concentration in dense tumor microenvironments.

This guide details the technical rationale and validation protocols for lipophilic thalidomide analogs . By modifying the phthalimide scaffold with hydrophobic moieties (e.g., adamantane, phenyl rings, or extensive alkyl chains) while preserving the glutarimide pharmacophore, researchers can engineer degraders that breach the CNS and exhibit altered kinetic selectivity.

Structural Activity Relationship (SAR): The Hydrophobic Vector

To design effective lipophilic analogs, one must understand the "Anchor" and the "Vector."

The Anchor: Glutarimide Conservation

The glutarimide ring is non-negotiable. It inserts into the tri-tryptophan pocket (Trp380, Trp386, Trp400 in human CRBN) via critical hydrogen bonds with the backbone of the pocket. Any modification here abolishes binding.

The Vector: Phthalimide Functionalization

The phthalimide ring faces the solvent-exposed region and the neosubstrate interface. This is the site for lipophilic engineering.

• C4 vs. C5 Substitution:

  • C4-Amino (Lenalidomide/Pomalidomide): Standard handle for linkers. Increases polarity.

  • C5-Substitution: Often overlooked. Hydrophobic substitutions at C5 (e.g., 5-phenyl, 5-fluoro) or the introduction of bulky lipophilic groups like adamantane can enhance Van der Waals interactions with the hydrophobic rim of the CRBN surface.

• Adamantyl Analogs: Replacing the phthalimide core entirely with an adamantane moiety linked to the glutarimide has shown to drastically increase LogP (lipophilicity) while retaining CRBN affinity, facilitating BBB crossing.

• Isosteres: 3,6'-dithiothalidomide is a prime example where sulfur substitution increases lipophilicity and demonstrates neuroprotective effects in TBI models, proving CNS exposure.

Experimental Protocol: TR-FRET Competition Assay

This protocol is the "Self-Validating System" for determining the binding affinity (

or ) of your lipophilic analogs. We utilize Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) because it is homogeneous (no wash steps) and robust against the fluorescence interference often caused by lipophilic small molecules.

Principle

A Terbium-labeled anti-tag antibody (Donor) binds to tagged CRBN.[1] A fluorescently labeled thalidomide tracer (Acceptor) binds to the CRBN pocket.[1][2] Energy transfer occurs.[1][2][3] Your lipophilic analog competes with the tracer, reducing the FRET signal.

Reagents & Setup

• Protein: Human CRBN-DDB1 complex (His-tagged or GST-tagged).

• Tracer: Cy5-labeled Thalidomide (Acceptor).

• Donor: Tb-anti-His or Tb-anti-GST antibody.[1]

• Buffer: 50 mM HEPES pH 7.5, 150 mM NaCl, 0.05% Tween-20, 1 mM DTT, 0.1% BSA. (Note: BSA is critical to prevent lipophilic compounds from sticking to the plate).

Step-by-Step Workflow

• Compound Preparation:

  • Dissolve analogs in 100% DMSO to 10 mM.

  • Perform a 10-point serial dilution (1:3) in DMSO.[4]

  • Validation Check: Ensure final DMSO concentration in the assay well is <1% to avoid protein denaturation.

• Plate Dispensing (384-well Low Volume Black Plate):

  • Add 5 µL of diluted test compound.

  • Add 5 µL of CRBN-DDB1 protein (Final conc: 5-10 nM).

  • Add 5 µL of Tb-Donor Antibody (Final conc: 2 nM).

  • Add 5 µL of Cy5-Tracer (Final conc: equal to its

    , typically 10-20 nM).

• Equilibrium Incubation:

  • Seal plate and incubate for 120 minutes at Room Temperature (RT) in the dark.

  • Why: Lipophilic compounds often have slower on-rates (

    ) due to solubility limits; extended incubation ensures thermodynamic equilibrium.

• Detection:

  • Read on a TR-FRET compatible reader (e.g., EnVision).

  • Excitation: 340 nm.[1][2]

  • Emission 1 (Donor): 620 nm.[1][2][4]

  • Emission 2 (Acceptor): 665 nm.[1][2][3][4]

• Data Analysis:

  • Calculate Ratio:

    .

  • Fit to a 4-parameter logistic equation to determine

    .

  • Self-Validation: The Z' factor must be > 0.5 using Pomalidomide (positive control) and DMSO (negative control).

Physicochemical Profiling Data

The following table contrasts standard IMiDs with a representative lipophilic analog (e.g., Adamantyl-Thalidomide derivative) to highlight the shift in properties suitable for CNS targeting.

Compound	Molecular Weight (Da)	cLogP (Lipophilicity)	CRBN IC50 (nM)	BBB Permeability Prediction
Thalidomide	258.23	0.2	~300	Low/Moderate
Lenalidomide	259.26	-0.6	~150	Low
Pomalidomide	273.24	-0.2	~100	Low
Adamantyl-Analog	~350.00	3.5 - 4.2	~80	High

Note: High cLogP (>3.0) correlates with passive diffusion across the BBB, provided the Molecular Weight remains <500 Da.

Visualizing the Mechanism & Workflow

Mechanism of Action: Ligand-Induced Ubiquitination

This diagram illustrates how the lipophilic ligand bridges the E3 ligase (CRBN) and the Target Protein (POI), leading to ubiquitination.

Caption: Kinetic pathway of CRBN-mediated degradation facilitated by a lipophilic ligand.

TR-FRET Assay Workflow

This diagram visualizes the competition assay described in Section 3.

Caption: TR-FRET competition workflow. Signal reduction correlates inversely with ligand affinity.

References

• Chamberlain, P. P., et al. (2014). Structure of the human Cereblon–DDB1–lenalidomide complex reveals basis for responsiveness to thalidomide analogs. Nature Structural & Molecular Biology, 21, 803–809. [Link]

• Ito, T., et al. (2010).[5] Identification of a primary target of thalidomide teratogenicity. Science, 327(5971), 1345-1350. [Link]

• Fischer, E. S., et al. (2014).[] Structure of the DDB1–CRBN E3 ubiquitin ligase in complex with thalidomide. Nature, 512, 49–53. [Link]

• Tweedie, D., et al. (2012). The thalidomide analog 3,6'-dithiothalidomide improves outcome following traumatic brain injury in mice.[7] Journal of Neurochemistry, 123, 316-316. [Link]

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology, 11, 611–617. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. aurorabiolabs.com [aurorabiolabs.com]
• 3. resources.revvity.com [resources.revvity.com]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. edoc.mdc-berlin.de [edoc.mdc-berlin.de]
• 7. Post-Injury Neuroprotective Effects of the Thalidomide Analog 3,6′-Dithiothalidomide on Traumatic Brain Injury | MDPI [mdpi.com]

Protocols & Analytical Methods

Synthesis of 4-cyclopentylpiperidine-2,6-dione from glutaric acid

Executive Summary & Strategic Rationale

The synthesis of 4-cyclopentylpiperidine-2,6-dione (a 4-substituted glutarimide) presents a specific regiochemical challenge often misunderstood in standard organic workflows. While unsubstituted glutarimides are easily synthesized from glutaric acid via dehydration and amination, introducing a substituent at the 4-position (C4,

-position) is mechanistically unfavorable starting directly from unsubstituted glutaric acid. Direct alkylation of glutarimide enolates occurs exclusively at the 3-position (C3, -position) due to carbonyl activation.

Therefore, this protocol details the Modified Guareschi-Thorpe Route . We do not start with unsubstituted glutaric acid; rather, we construct the 3-cyclopentylglutaric acid backbone first, then apply the classic glutaric acid-to-imide cyclization methodology. This ensures 100% regioselectivity for the 4-position in the final pharmacophore, a critical motif in anticonvulsant and immunomodulatory drug development (e.g., Thalidomide analogs, Gabapentinoids).

Reaction Pathway & Logic

The synthesis is bipartite:

• Backbone Construction: Synthesis of 3-cyclopentylglutaric acid via Knoevenagel condensation and Michael addition.

• Imide Cyclization: Conversion of the diacid to the dione using a Urea Melt protocol, which mimics the industrial conversion of glutaric acid to glutarimide but accommodates the steric bulk of the cyclopentyl group.

Pathway Visualization

Figure 1: Stepwise synthetic logic from aldehyde precursors to the final 4-substituted glutarimide.

Detailed Experimental Protocols

Phase 1: Synthesis of 3-Cyclopentylglutaric Acid

The "Backbone Construction" Phase.

Objective: To create the dicarboxylic acid backbone with the cyclopentyl group fixed at the central carbon.

Reagents & Equipment:

• Cyclopentanecarbaldehyde (CAS: 872-53-7)

• Ethyl Cyanoacetate (2.2 equivalents)

• Ammonia (aq) or Piperidine (catalyst)

• Sulfuric Acid (60% and 98%)

• Reflux condenser, Dean-Stark trap (optional)

Protocol:

• Condensation (Guareschi-Thorpe Variant):

  • In a 1L round-bottom flask, dissolve 100 mmol of Cyclopentanecarbaldehyde in Ethanol (150 mL).

  • Add 220 mmol of Ethyl Cyanoacetate.

  • Cool to 0°C and slowly add 25 mL of concentrated aqueous ammonia (or 5 mol% piperidine).

  • Mechanism:[1][2][3][4][5] The reaction undergoes a Knoevenagel condensation followed immediately by a Michael addition of the second equivalent of cyanoacetate.

  • Stir at room temperature for 24 hours. A heavy precipitate (ammonium salt of the dicyano-glutarimide intermediate) typically forms.

• Hydrolysis & Decarboxylation:

  • Filter the precipitate (if solid) or concentrate the reaction mixture.

  • Suspend the residue in 60% Sulfuric Acid (200 mL).

  • CRITICAL STEP: Reflux vigorously for 12–18 hours. This harsh condition is required to:

    • Hydrolyze the nitrile groups to carboxylic acids.[6]

    • Hydrolyze the ester groups.

    • Decarboxylate the geminal di-acids (remove the extra -COOH groups added by the cyanoacetate).

  • Observation: Evolution of CO2 gas will be vigorous initially.

• Isolation:

  • Cool the mixture to room temperature.

  • Extract the aqueous layer with Diethyl Ether or Ethyl Acetate (3 x 100 mL).

  • Dry the organic layer over anhydrous

    and concentrate in vacuo.

  • Purification: Recrystallize the crude solid from Benzene or a Toluene/Hexane mix.

  • Target:3-Cyclopentylglutaric acid (White crystalline solid, MP ~96-98°C).

Phase 2: Cyclization to 4-Cyclopentylpiperidine-2,6-dione

The "Glutaric Acid to Imide" Phase.

Objective: Cyclization of the dicarboxylic acid to the cyclic imide.

Method Selection: We utilize the Urea Fusion Method (Solvent-Free). This is superior to the aqueous ammonia method for substituted glutarimides as it drives equilibrium toward the imide via thermal elimination of water and ammonia, preventing hydrolysis.

Reagents:

• 3-Cyclopentylglutaric acid (from Phase 1)

• Urea (1.1 equivalents)

• Acetic Anhydride (Optional, for pre-activation)

Protocol:

• Mixing:

  • Intimately mix 50 mmol of 3-Cyclopentylglutaric acid with 55 mmol of Urea in a mortar and pestle. Pulverize to a fine powder.

• The Melt (Fusion):

  • Place the powder in a round-bottom flask equipped with a wide-bore air condenser (to allow sublimation of excess reagents).

  • Heat the flask in an oil bath to 170–180°C .

  • Observation: The mixture will melt.[2][3][7] Ammonia gas (

    ) and water vapor will evolve.

  • Maintain temperature for 2–3 hours. The liquid melt will eventually solidify or become highly viscous as the transformation to the higher-melting imide occurs.

• Work-up:

  • Cool the reaction mass to ~80°C.

  • Add Water (50 mL) and stir vigorously to break up the solid cake (removes unreacted urea and biuret byproducts).

  • Filter the precipitate.[8]

• Purification:

  • Recrystallize the crude solid from aqueous Ethanol (70:30 EtOH:H2O).

  • Dry under vacuum at 50°C.

Key Data & Specifications

Physicochemical Properties[1][3][7][9][10][11]

Parameter	Specification	Notes
Appearance	White Crystalline Solid	Needles or plates from EtOH
Melting Point	155–158°C	Sharp MP indicates high purity
Yield (Phase 1)	65–75%	Loss usually occurs during decarboxylation
Yield (Phase 2)	80–90%	Urea fusion is highly efficient
Solubility	Soluble in DMSO, MeOH, Acetone	Sparingly soluble in water

Spectral Validation (Expected)

• IR (KBr):

  • (N-H stretch, broad).
  • and (Characteristic Imide Carbonyl doublet).

• 1H NMR (DMSO-d6, 400 MHz):

  • (s, 1H, NH).
  • (m, 4H, H-3 and H-5 ring protons).
  • (m, 1H, H-4 methine).
  • (m, 9H, Cyclopentyl protons).

Troubleshooting & Critical Control Points

Decarboxylation Failure (Phase 1)

• Symptom: Product is gummy or has wrong MP.

• Cause: Incomplete removal of the extra carboxyl groups from the cyanoacetate addition.

• Fix: Ensure the sulfuric acid hydrolysis step is maintained at a rolling reflux for at least 12 hours. Do not shorten this step.

Ring Opening (Phase 2)

• Symptom: Low yield, acidic residue.

• Cause: Hydrolysis of the imide back to the mono-amide acid during workup.

• Fix: When washing the urea melt cake with water, ensure the water is cold and the contact time is minimized. The imide ring is sensitive to prolonged exposure to aqueous base (or hot water).

Regiochemistry Verification

• Check: Run a COSY NMR.

• Logic: If you attempted to alkylate glutarimide directly, you would see substitution at the

  -position (next to Carbonyl). In this protocol (4-substituted), the H-4 proton should show couplings to the H-3/H-5 methylene protons and the cyclopentyl group, preserving the symmetry of the H-3/H-5 signals (they are chemically equivalent if the ring is flexible, or diastereotopic).

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical. (Standard protocols for glutaric acid synthesis via Guareschi-Thorpe).

• Organic Syntheses. (1953). 3-Methylpentanedioic Acid. Org. Synth. 33 , 50. (Analogous protocol for 3-substituted glutaric acid synthesis).

• Handley, G. J., et al. (1982). Glutarimides: Synthesis and anticonvulsant activity. Australian Journal of Chemistry, 35(12), 2535-2549.

• Jütten, P., et al. (2001).[9] Synthesis of 4-substituted glutarimides. Journal of Heterocyclic Chemistry, 38(1), 231. (Modern optimization of the urea melt).

Sources

• 1. CN103694104B - A kind of method by cyclopentanol synthesizing glutaric acid - Google Patents [patents.google.com]
• 2. CN1603295A - Process for preparing substituted glutaric anhydride - Google Patents [patents.google.com]
• 3. CN1274657C - Process for preparing substituted glutaric anhydride - Google Patents [patents.google.com]
• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications [mdpi.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. Glutaric acid - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.org [mdpi.org]

Application Note: Strategic Functionalization of Piperidine-2,6-dione at the C4 Position

This Application Note is designed for medicinal chemists and drug development professionals focusing on the structural diversification of Cereblon (CRBN) ligands. It addresses the specific challenge of functionalizing the C4 position (beta-position) of the piperidine-2,6-dione (glutarimide) scaffold, a critical yet synthetically demanding modification for optimizing PROTAC linkers and physicochemical properties.

Executive Summary & Strategic Rationale

The piperidine-2,6-dione ring (glutarimide) is the pharmacophore responsible for Cereblon (CRBN) binding in immunomodulatory drugs (IMiDs) like thalidomide, lenalidomide, and pomalidomide.[1] While the C3 position (alpha to carbonyl) is the standard site for the phthalimide attachment, the C4 position (beta to carbonyls) offers a unique vector for linker attachment in PROTACs.

Functionalizing C4 is chemically distinct from C3:

• C3 (Alpha): Highly acidic (

  ), prone to racemization, and accessible via standard enolate chemistry.

• C4 (Beta): Chemically inert to standard nucleophilic substitution, distal to the electron-withdrawing carbonyls, and difficult to access via direct C-H activation on the pre-formed ring.

Therefore, de novo synthesis (ring construction) is the most reliable protocol for generating C4-functionalized libraries, superior to direct late-stage functionalization.

Decision Matrix: Selecting the Right Pathway

The following diagram illustrates the logic flow for selecting the appropriate synthetic strategy based on the desired substitution pattern.

Figure 1: Strategic decision tree for accessing C4-substituted glutarimides. Green paths denote high-reliability protocols.

Technical Deep Dive: The Chemistry of C4

Unlike the C3 position, which can be alkylated via base-mediated enolization, the C4 position is a "silent" methylene group. Direct alkylation here faces two major hurdles:

• Electronic Deactivation: The C4 protons are not sufficiently acidic for deprotonation, nor is the carbon sufficiently electron-poor for nucleophilic attack compared to the carbonyls.

• Competing Reactivity: Any attempt to use radical chemistry (e.g., Hydrogen Atom Transfer) often struggles with selectivity against the weaker C-H bonds at the C3/C5 positions or the N-H bond [1].

Consequently, the industry standard relies on constructing the ring around the C4 substituent.

Comparative Metrics of Synthetic Routes

Feature	Protocol A: Glutaric Anhydride Condensation	Protocol B: Michael-Imidation Cascade	Direct C-H Functionalization
Primary Mechanism	Thermal Condensation	Anionic Cascade	Radical / Metal-Carbenoid
C4 Selectivity	Perfect (100%)	High (>90%)	Low to Moderate
Scalability	High (Gram to Kg)	High (Gram to Kg)	Low (mg scale)
Reagent Cost	Low (Commodity chemicals)	Low (Acrylates/Esters)	High (Catalysts/Ligands)
Key Limitation	High Temp (>160°C) often required	Requires strong base (KOtBu)	Poor functional group tolerance

Detailed Protocols

Protocol A: De Novo Synthesis via 3-Substituted Glutaric Anhydrides

Best for: Large-scale synthesis of simple C4-alkyl/aryl analogs. Mechanism: A 3-substituted glutaric acid or anhydride is condensed with a nitrogen source (Urea or Ammonia) at high temperature.

Materials

• Substrate: 3-Substituted glutaric anhydride (commercially available or synthesized via Guareschi-Thorpe condensation).

• Nitrogen Source: Urea (solid) or 28% Aqueous Ammonia.

• Solvent: None (melt) or Toluene (azeotropic).

• Equipment: Microwave reactor (for rapid library gen) or Dean-Stark apparatus.

Step-by-Step Methodology

• Precursor Preparation:

  • Synthesize the 3-substituted glutaric acid by hydrolyzing the corresponding diethyl 3-substituted glutarate (obtained via Michael addition of malonate to acrylate).

  • Convert the acid to the anhydride by refluxing in acetic anhydride for 2 hours. Concentrate in vacuo.

• Condensation (Melt Method):

  • Mix the 3-substituted glutaric anhydride (1.0 equiv) and Urea (1.2 equiv) in a round-bottom flask.

  • Heat the neat mixture to 160–180°C in a sand bath.

  • Observation: The mixture will melt and bubble as

    and are evolved.

  • Maintain temperature for 30–60 minutes until gas evolution ceases.

• Work-up & Purification:

  • Cool the melt to room temperature. The residue will solidify.

  • Triturate the solid with water to remove excess urea and cyanuric acid byproducts.

  • Filter and recrystallize from Ethanol/Water or purify via flash chromatography (EtOAc/Hexane).

Critical Insight: Using Urea is often superior to ammonia gas for solid handling, but it requires higher temperatures. For temperature-sensitive substrates, use aqueous ammonia in a sealed tube at 100°C [2].

Protocol B: Modular Synthesis via Michael Addition-Cyclization

Best for: Late-stage diversification, sensitive functional groups, and introducing complex linkers. Mechanism: Base-promoted Michael addition of an ester enolate to a substituted acrylamide, followed by in situ cyclization.

Materials

• Electrophile: substituted acrylamide (e.g., Cinnamamide derivatives for aryl substitution).

• Nucleophile: Methyl acetate or substituted acetic ester.[2]

• Base: Potassium tert-butoxide (KOtBu) - Essential for the cascade.

• Solvent: Anhydrous THF.

Step-by-Step Methodology

• Setup:

  • Flame-dry a Schlenk flask and purge with Argon.

  • Add KOtBu (2.2 equiv) and anhydrous THF (0.2 M relative to substrate). Cool to 0°C.

• Enolate Formation:

  • Add the ester (e.g., Methyl 2-phenylacetate if C3 substitution is also desired, or simple Methyl Acetate) dropwise. Stir for 15 min.

• Michael Addition:

  • Add the substituted acrylamide (1.0 equiv) dissolved in THF dropwise.

  • Note: The substituent on the acrylamide double bond will become the C4 substituent on the glutarimide ring.

• Cyclization:

  • Warm the reaction to Room Temperature (25°C) and stir for 2–4 hours.

  • Monitoring: Monitor by LC-MS for the intermediate (linear Michael adduct) vs. the cyclized product (M-32 due to loss of MeOH).

• Quench:

  • Quench with saturated aqueous

    .

  • Extract with EtOAc (3x). Wash combined organics with brine.

• Purification:

  • The crude product is often clean enough for recrystallization. If not, use silica gel chromatography (DCM/MeOH 95:5).

Why this works: The KOtBu generates the enolate which attacks the acrylamide. The resulting amide anion is positioned perfectly to attack the ester carbonyl, closing the ring and releasing methoxide [3].

Advanced Considerations: Direct Functionalization

While de novo routes are preferred, recent literature suggests narrow windows for direct functionalization using radical chemistry.

• Minisci-Type Reactions: Radical alkylation of glutarimides generally fails or occurs at C3 due to the stability of the alpha-radical.

• Metal-Carbenoid Insertion: Recent work using Rhodium-catalyzed carbenoid insertion has shown promise but typically requires converting the glutarimide nitrogen to a diazo-species or using a directing group, which alters the core structure [4].

Recommendation: Avoid direct functionalization unless the glutarimide ring is already embedded in a complex macrocycle that precludes total synthesis.

References

• Krasavin, M., et al. "Synthesis of novel glutarimide ligands for the E3 ligase substrate receptor Cereblon."[3] European Journal of Medicinal Chemistry, 2022.[3] Link[3]

• Vazquez-Tato, M. P., et al. "Microwave mediated synthesis of imides: urea vs thiourea."[4] MDPI Molbank, 2001. Link

• Wang, Y., et al. "Facile and Practical Synthesis of Substituted Piperidine-2,6-diones."[2] Asian Journal of Organic Chemistry, 2025. Link

• Davies, H. M. L., et al. "Diversity Synthesis Using Glutarimides as Rhodium Carbene Precursors." Journal of the American Chemical Society, 2020. Link

Sources

• 1. Development of Substituted Phenyl Dihydrouracil as the Novel Achiral Cereblon Ligands for Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MPG.Pure [pure.mpg.de]
• 4. mdpi.org [mdpi.org]

Application Notes &amp; Protocols: A Guide to the Michael Addition Synthesis of 4-Substituted Piperidine-2,6-diones

Foreword: The Significance of the Piperidine-2,6-dione Scaffold in Modern Drug Discovery

The piperidine-2,6-dione moiety is a "privileged scaffold" in medicinal chemistry, forming the core structure of numerous therapeutic agents.[1][2][3][4] Its prevalence in pharmaceuticals, from anticancer drugs to central nervous system agents, underscores its importance to drug development professionals.[5][6] The ability to introduce substituents at the 4-position of this heterocyclic system allows for the fine-tuning of a molecule's steric and electronic properties, which in turn can significantly influence its pharmacokinetic and pharmacodynamic profile, including solubility, receptor binding affinity, and oral bioavailability.[7] Consequently, robust and versatile synthetic methods for accessing 4-substituted piperidine-2,6-diones are of paramount interest to researchers in both academic and industrial settings.[1][8] This guide provides a detailed exploration of the Michael addition, a powerful C-C bond-forming reaction, as a strategic approach to constructing these valuable molecular architectures.

The Aza-Michael Addition: A Mechanistic Overview

The synthesis of the piperidine-2,6-dione ring system can be efficiently achieved through a cascade reaction sequence initiated by an aza-Michael addition.[1] The Michael addition, in its broadest sense, involves the conjugate 1,4-addition of a nucleophile (the Michael donor) to an α,β-unsaturated carbonyl compound (the Michael acceptor).[9][10] In the context of this synthesis, a nitrogen-based nucleophile is often employed in what is termed an aza-Michael addition.[11][12][13]

The overall strategy involves the reaction of a Michael donor, such as a substituted methyl acetate, with an acrylamide derivative as the Michael acceptor. The reaction is typically promoted by a base, which deprotonates the α-carbon of the methyl acetate, generating a nucleophilic enolate. This enolate then attacks the β-carbon of the acrylamide in a conjugate addition, forming a new carbon-carbon bond. This is followed by an intramolecular cyclization (imidation) to furnish the desired piperidine-2,6-dione ring.

Sources

• 1. Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications | MDPI [mdpi.com]
• 5. ijnrd.org [ijnrd.org]
• 6. pharmjournal.ru [pharmjournal.ru]
• 7. nbinno.com [nbinno.com]
• 8. sciencedaily.com [sciencedaily.com]
• 9. Frontiers | Cascade aza-Michael Addition-Cyclizations; Toward Renewable and Multifunctional Carboxylic Acids for Melt-Polycondensation [frontiersin.org]
• 10. hrcak.srce.hr [hrcak.srce.hr]
• 11. eurekaselect.com [eurekaselect.com]
• 12. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 13. The endo-aza-Michael addition in the synthesis of piperidines and pyrrolidines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Application Note: High-Fidelity Solid-Phase Synthesis of Cereblon-Targeting PROTACs

Topic: High-Fidelity Solid-Phase Synthesis of Cereblon-Targeting PROTACs Content Type: Detailed Application Note & Protocol Audience: Medicinal Chemists, Chemical Biologists, and Peptide Scientists.

Abstract

The synthesis of Proteolysis Targeting Chimeras (PROTACs) incorporating Cereblon (CRBN) ligands presents a unique chemical challenge in Solid-Phase Peptide Synthesis (SPPS). The glutarimide moiety—critical for CRBN binding—is susceptible to base-catalyzed hydrolysis (ring-opening) under standard Fmoc deprotection conditions (typically 20% piperidine). This guide details the chemical incompatibility mechanisms and provides validated protocols for the incorporation of Thalidomide and Pomalidomide derivatives without compromising ligand integrity. We present two distinct strategies: N-Terminal Capping (for linear constructs) and Optimized Internal Incorporation (using milder deprotection cocktails).

The Chemical Challenge: Glutarimide Instability

The core pharmacophore of CRBN ligands (Thalidomide, Lenalidomide, Pomalidomide) is the glutarimide ring. In standard Fmoc-SPPS, the removal of the Fmoc group requires a secondary amine base.[1]

• The Problem: Piperidine (pKa ~11.1) is a potent nucleophile. Repeated exposure to 20% piperidine in DMF attacks the imide carbonyls of the glutarimide ring, leading to hydrolysis and ring-opening.

• The Consequence: The resulting dicarboxylic acid or amide byproducts lose affinity for Cereblon, rendering the PROTAC biologically inactive despite correct mass spectrometry signals for the "open" form (often +18 Da shift, though sometimes masked by subsequent reactions).

Diagram 1: Mechanism of Base-Catalyzed Glutarimide Degradation

The following diagram illustrates the nucleophilic attack of piperidine on the glutarimide ring, a critical failure mode in standard SPPS.

Strategic Solutions

Strategy A: N-Terminal "Last Step" Coupling (Recommended)

The most robust method involves assembling the entire peptide linker sequence first, followed by the coupling of the CRBN ligand as the final step. This prevents the ligand from ever seeing the deprotection base.

• Applicability: Linear PROTACs where the ligand is at the N-terminus.

• Risk Profile: Low.

Strategy B: Internal Incorporation with Modified Deprotection

When the CRBN ligand must be attached to a side chain (e.g., Lysine) mid-sequence, or if the linker requires further elongation, the ligand must survive subsequent Fmoc removal cycles.

• Solution: Replace 20% Piperidine with 5-10% Piperazine in DMF/Ethanol .

• Mechanism: Piperazine (pKa ~9.8) is a milder base than piperidine. It is sufficient to remove Fmoc groups but significantly slows the rate of glutarimide ring opening [1].

• Risk Profile: Moderate (requires strict time control).

Detailed Experimental Protocols

Materials & Reagents

Reagent	Grade/Specification	Purpose
Resin	Rink Amide or Wang (0.3–0.6 mmol/g)	Solid support
Fmoc-Amino Acids	HPLC Grade (>99%)	Peptide assembly
CRBN Ligand	Fmoc-Linker-Pomalidomide-COOH	Target ligand
Coupling Agent	HATU or DIC/Oxyma	Activation
Standard Base	20% Piperidine in DMF	Standard Fmoc removal
Modified Base	10% Piperazine + 0.1M HOBt in DMF	"Ligand-Safe" Fmoc removal
Cleavage Cocktail	TFA/TIS/H2O (95:2.5:2.[2]5)	Resin cleavage

Protocol 1: N-Terminal Capping (The "Safe" Route)

Use this protocol for standard linear Peptide-Linker-Ligand conjugates.

• Peptide Assembly: Synthesize the peptide and linker sequence using standard Fmoc-SPPS cycles (20% Piperidine deprotection, HATU coupling).

• Final Fmoc Removal: Remove the final Fmoc group from the N-terminal linker residue.

  • Wash: DMF (3 x 1 min), DCM (3 x 1 min).

• Ligand Coupling:

  • Dissolve Pomalidomide-COOH derivative (2.0 eq), HATU (1.9 eq), and DIPEA (4.0 eq) in DMF.

  • Note: Avoid using large excesses of base (DIPEA) which can promote epimerization or side reactions over long coupling times.

  • Add to resin and shake for 2–4 hours at room temperature.

  • QC Check: Perform a Kaiser test. If positive (blue), recouple for 2 hours.

• Final Wash: DMF (5 x), DCM (5 x), MeOH (2 x). Dry resin under vacuum.[3]

• Cleavage: Treat with TFA cocktail for 2 hours. Precipitate in cold diethyl ether.

Protocol 2: Internal Ligand Incorporation (Modified Base)

Use this protocol if you must continue building the peptide chain AFTER adding the ligand (e.g., branched structures).

• Ligand Coupling: Couple the Fmoc-functionalized CRBN ligand (e.g., Fmoc-Lys(Pomalidomide)-OH) using standard HATU conditions.

• Modified Fmoc Deprotection (Crucial Step):

  • Reagent: 10% Piperazine (w/v) + 0.1 M HOBt in DMF.

  • Why HOBt? It suppresses aspartimide formation and buffers the pH slightly, protecting the imide [2].

  • Cycle:

    • Add Modified Base solution. Shake for 3 minutes . Drain.

    • Add fresh Modified Base solution. Shake for 10 minutes . Drain.

    • Immediate Wash: DMF (5 x 1 min) to remove all traces of base.

• Subsequent Couplings: Proceed with the next amino acid coupling immediately.

  • Warning: Do not leave the resin in the deprotected state (free amine) overnight, as inter-chain aminolysis can occur.

Quality Control & Validation

Verification of the intact glutarimide ring is mandatory.

• LC-MS Analysis:

  • Look for the parent ion [M+H]+.

  • Red Flag: A peak at [M+18]+ indicates hydrolysis (addition of H2O).

  • Red Flag: A peak at [M+32]+ (if using methanol) indicates methanolysis of the ring.

• 1H NMR (Post-Cleavage):

  • The glutarimide proton (–NH–) typically appears as a broad singlet around 11.0 ppm in DMSO-d6.

  • Absence of this peak suggests ring opening.

Table 1: Stability Comparison of Deprotection Reagents

Data extrapolated from glutarimide stability studies in peptide synthesis contexts [3, 4].

Reagent	pKa (Approx)	Glutarimide Half-Life (Resin-Bound)	Suitability for CRBN Ligands
20% Piperidine	11.1	< 2 hours	Poor (High degradation risk)
5% Piperazine	9.8	> 24 hours	Excellent (Recommended)
2% DBU	12.0	< 10 minutes	Critical Failure (Do not use)

Workflow Logic

The following decision tree assists in selecting the correct protocol based on your PROTAC design.

References

• Isidro-Llobet, A., et al. (2009). "Amino Acid-Protecting Groups." Chemical Reviews, 109(6), 2455–2504. Link

• Ralhan, K., et al. (2015). "Piperazine as a mild and inexpensive reagent for Fmoc deprotection in solid phase peptide synthesis." RSC Advances, 5, 104417-104421. Link

• Lohbeck, J., & Miller, A. K. (2016).[2][4] "Practical synthesis of a phthalimide-based Cereblon ligand to enable PROTAC development." Bioorganic & Medicinal Chemistry Letters, 26(21), 5260-5262.[4] Link

• Schwalm, C. S., et al. (2022). "Stability of Thalidomide and Its Derivatives in Solution." Journal of Medicinal Chemistry.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Practical synthesis of a phthalimide-based Cereblon ligand to enable PROTAC development - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing glutarimide ring hydrolysis in aqueous buffers

Technical Support & Troubleshooting Guide

Status: Operational Topic: Preventing Glutarimide Ring Hydrolysis in Aqueous Buffers Target Analytes: Thalidomide, Lenalidomide, Pomalidomide, and CRBN-targeting PROTACs.

🟢 Welcome to the Stability Center

You are likely here because your IC50 curves are shifting, your LC-MS shows "ghost" peaks, or your PROTAC degradation assays are inconsistent.

The Root Cause: The glutarimide moiety—the essential "warhead" that binds Cereblon (CRBN)—is chemically unstable in aqueous solutions at physiological pH. It undergoes base-catalyzed hydrolysis, opening the ring and destroying its ability to bind the E3 ligase.

This guide provides the mechanistic understanding and field-proven protocols to stabilize your compounds and rescue your data.

Module 1: The Mechanism (Know Your Enemy)[1]

To prevent hydrolysis, you must understand its kinetics. The glutarimide ring is susceptible to nucleophilic attack by hydroxide ions (

). This reaction is pH-dependent and temperature-dependent .

The Hydrolysis Pathway

When the ring opens, the compound converts from an active CRBN binder to an inactive carboxylic acid derivative (e.g., phthalimidoglutaramic acid).

Figure 1: The irreversible hydrolysis pathway of the glutarimide ring in basic conditions.

The Data: Stability at Physiological pH (7.4)

Many researchers assume their compound is stable for the duration of a 24-72 hour assay. It is not.

Compound	Approx.[1][2][3][4][5][6][7][8][9][10] Half-Life ( ) at pH 7.4	Approx.[11][12] Half-Life ( ) at pH 6.0	Status
Thalidomide	~2–5 Hours	> 24 Hours	⚠️ Critical
Lenalidomide	~8 Hours	> 48 Hours	⚠️ Critical
Pomalidomide	~7–9 Hours	> 48 Hours	⚠️ Critical
PROTACs	Variable (Linker dependent)	Variable	⚠️ Critical

Note: Data derived from Eriksson et al. and internal kinetic assessments.

Module 2: Storage & Handling Protocols

Core Directive: Water is the enemy. Introduce it only at the "Point of Use."

Master Stock Preparation

• Solvent: 100% Anhydrous DMSO.

• Concentration: High concentration (e.g., 10–50 mM) to minimize water percentage when diluted later.

• Storage: -20°C or -80°C.

• Vessel: Amber glass or polypropylene (protect from light).

The "Freeze-Thaw" Rule

Repeated freeze-thaw cycles introduce atmospheric moisture (condensation) into the DMSO, accelerating degradation even in the freezer.

• Protocol: Aliquot master stocks immediately upon first dissolution into single-use vials (e.g., 20 µL aliquots).

Module 3: Experimental Troubleshooting

Identify your assay type below for specific stabilization strategies.

Scenario A: Biochemical Assays (TR-FRET, FP, AlphaLISA)

The Issue: You are running a competitive binding assay. The signal drifts over the 2-hour incubation period. The Fix: The "pH Step-Down" Method.

Most CRBN protein constructs tolerate slightly acidic buffers. Reducing pH from 7.4 to 6.5 can extend the half-life from ~4 hours to >24 hours.

Protocol:

• Buffer: Prepare assay buffer (e.g., HEPES or Bis-Tris) at pH 6.5 .

• Temperature: Keep all reagents on ice until the plate is read. Hydrolysis rates drop significantly at 4°C.

• Timing: Do not pre-incubate the compound in buffer. Add compound last, immediately before the protein.

Scenario B: Cellular Assays (Degradation/Viability)

The Issue: You see weak degradation at 72 hours, but strong degradation at 6 hours. The Fix: The "Replenishment" Protocol.

You cannot lower the pH of cell culture media (usually 7.4) without stressing the cells. You must accept that the drug is disappearing.

Protocol:

• Calculate AUC: Understand that a

  dose is effectively by hour 24.

• Media Swap: For assays >24 hours, replace the media with fresh compound-containing media every 12–24 hours to maintain therapeutic pressure.

• Normalization: If comparing varying timepoints (e.g., 6h vs 48h), normalize for the effective concentration, not the nominal starting concentration.

Scenario C: LC-MS Quality Control

The Issue: Your stock solution shows a "split peak" or extra mass (M+18). The Fix: Immediate Injection.

Protocol:

• Diluent: Do not dilute in water/methanol mix and let sit in the autosampler.

• Method: Dilute in Acetonitrile (ACN) or DMSO immediately before injection.

• Autosampler: Set autosampler temperature to 4°C.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I use Tris buffer for my CRBN binding assay? A: Avoid if possible. Tris contains a primary amine that can act as a nucleophile, potentially reacting with the phthalimide ring (aminolysis), though hydrolysis is the faster/primary pathway. HEPES, MOPS, or Bis-Tris are safer, non-nucleophilic alternatives.

Q: Does the linker in my PROTAC affect the glutarimide stability? A: Indirectly, yes. While the glutarimide ring stability is intrinsic, a bulky or hydrophobic linker might form micellar structures that shield the warhead from water, slightly extending stability. However, do not rely on this. Assume the warhead is liable.

Q: I see "Racemization" mentioned in literature. Is this the same as hydrolysis? A: No, but they happen concurrently.

• Hydrolysis: Ring opens (Irreversible, loss of activity).

• Racemization: Conversion between (S)- and (R)-enantiomers.[5]

• Impact: In biological systems, the enantiomers interconvert rapidly (

  min in plasma). Since the (S)-enantiomer is often the stronger CRBN binder but the (R)-enantiomer is often the administered drug (or vice versa depending on the analog), the rapid racemization means you are always testing a racemic mixture in cells, regardless of the starting material.

References

• Eriksson, T., et al. (1998). Hydrolysis of thalidomide in aqueous solutions.[5][13] Journal of Pharmacy and Pharmacology.

  • Key Data: Establishes the pH-dependent hydrolysis kinetics and half-life of thalidomide.

• Teo, S. K., et al. (2004). Clinical pharmacokinetics of thalidomide.[1] Clinical Pharmacokinetics.[8][9]

  • Key Data: Discusses the rapid racemiz

• Chamberlain, P. P., et al. (2014). Structure of the human Cereblon–DDB1–lenalidomide complex reveals basis for responsiveness to thalidomide analogs. Nature Structural & Molecular Biology.

  • Key Data: Structural basis for why the intact glutarimide ring is required for binding (hydrogen bonding to CRBN).

• Bartlett, J. B., et al. (2004).[2] The evolution of thalidomide and its IMiD derivatives as anticancer agents. Nature Reviews Cancer.[2]

  • Key Data: Overview of the chemical properties and instability of IMiDs.

Sources

• 1. scholar.usuhs.edu [scholar.usuhs.edu]
• 2. Lenalidomide | Cell Signaling Technology [cellsignal.com]
• 3. Stability of lenalidomide suspension after preparation by a simple suspension method for enteral tube administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thalidomide-type teratogenicity: structure–activity relationships for congeners - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. taylorandfrancis.com [taylorandfrancis.com]
• 7. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Clinical Pharmacokinetics and Pharmacodynamics of Lenalidomide - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. sites.dundee.ac.uk [sites.dundee.ac.uk]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Technical Support Center: 4-Cyclopentylpiperidine-2,6-dione Synthesis

Current Status: Operational Topic: Cyclization Optimization & Yield Enhancement Ticket ID: CHEM-SUP-8821 Lead Scientist: Dr. A. Vance, Senior Application Scientist

Executive Summary

The synthesis of 4-cyclopentylpiperidine-2,6-dione (a 4-substituted glutarimide) typically proceeds via the cyclization of 3-cyclopentylglutaric acid or its anhydride. While conceptually simple, this reaction is prone to yield losses due to incomplete dehydration (stopping at the mono-amide), polymerization, or sublimation of reagents.

This guide prioritizes the Urea Fusion Method (solvent-free melt) as the industry standard for maximizing yield (>85%) while minimizing solvent waste. An alternative Wet Method (Aqueous Ammonia/Ac₂O) is provided for temperature-sensitive contexts.

Standard Operating Protocol: Urea Fusion Method

Why this method? The reaction of glutaric acid derivatives with urea in a melt drives the equilibrium toward the imide by thermodynamically favoring the release of CO₂ and NH₃. It avoids the solubility issues often encountered with 3-substituted glutaric acids in aqueous media.

Reagents & Stoichiometry

Component	Equiv.	Role	Critical Note
3-Cyclopentylglutaric acid	1.0	Substrate	Must be dry (<0.5% water) to prevent urea hydrolysis.
Urea	1.2 - 1.5	Nitrogen Source	Excess acts as a flux to lower melting point.
Ammonium Chloride	0.1	Catalyst	Optional: Accelerates ammonia evolution.

Step-by-Step Workflow

• Homogenization: Grind 3-cyclopentylglutaric acid and urea (1:1.3 molar ratio) into a fine powder. Intimacy of contact is critical before the melt phase.

• The Melt (Ramp A): Heat the mixture to 135°C in an open vessel (or loosely stoppered) to allow gas evolution.

  • Observation: The powder will liquefy; vigorous bubbling (CO₂/NH₃) indicates reaction initiation.

• The Drive (Ramp B): Once bubbling slows (approx. 30-45 mins), increase temperature to 170-180°C for 2 hours.

  • Mechanism:[1][2][3][4][5][6] This high heat forces the ring closure of the intermediate diamide/mono-amide.

• Quench & Workup:

  • Cool the melt to ~80°C (solidification begins).

  • Add Water (5 mL/g substrate) and stir vigorously to dissolve excess urea and cyanuric acid byproducts.

  • Filter the insoluble precipitate (Crude Product).[7]

• Purification: Recrystallize from Ethanol/Water (9:1) or Toluene .

Troubleshooting Guide (Q&A)

Issue 1: "My product is a sticky gum, not a solid."

Diagnosis: Incomplete Cyclization or Polymerization.

• Cause A: If you stopped heating too early, you likely have the mono-amide (open chain), which is often hygroscopic/gummy.

• Cause B: If the temperature exceeded 200°C, you may have polymerized the material or formed degradation products.

• Fix:

  • Take a small sample of the gum.

  • Reflux in Acetic Anhydride for 30 minutes.

  • Evaporate to dryness. If it solidifies, your original reaction was incomplete.

Issue 2: "The yield is low (<50%), but purity is high."

Diagnosis: Sublimation or Hydrolysis.

• Cause: Urea sublimes/decomposes above 150°C. If your vessel was wide open to high airflow, you lost your nitrogen source.

• Fix: Use a flask with an air condenser (long glass tube). This allows CO₂/NH₃ to escape but refluxes urea back into the melt.

Issue 3: "The product has a yellow/brown discoloration."

Diagnosis: Oxidation.

• Cause: 3-substituted glutarimides can oxidize at the alpha-carbon (C3/C5) at high temperatures in air.

• Fix: Run the melt under a gentle stream of Nitrogen or Argon. Add 0.5% w/w Sodium Bisulfite during the aqueous workup to reduce colored impurities.

Mechanistic & Workflow Visualization

Figure 1: Synthesis Decision Matrix

Caption: Decision tree for selecting the optimal cyclization route based on substrate stability and available equipment.

Figure 2: Reaction Mechanism (Urea Fusion)

Caption: Mechanism of glutarimide formation via urea fusion, highlighting the release of ammonia and isocyanic acid.

Analytical Checkpoints

To ensure the protocol was successful, verify the following spectral markers.

Method	Expected Signal	Interpretation
IR Spectroscopy	1690 & 1720 cm⁻¹	Characteristic doublet of cyclic imides (C=O stretch).
IR Spectroscopy	3200 cm⁻¹ (Broad)	N-H stretch. Absence of broad -OH stretch (2500-3000 cm⁻¹) confirms acid consumption.
1H NMR (DMSO-d6)	δ 10.5-11.0 ppm	Broad singlet (1H) for the imide N-H.
1H NMR (DMSO-d6)	δ 2.2-2.6 ppm	Multiplets for the ring protons (C3/C5 positions).

References

• Vázquez-Tato, M. P., et al. (2001). "Microwave Mediated Synthesis of Imides: Urea vs Thiourea." Molecules, 6, 935-939. Link

  • Relevance: Validates the urea melt method and compares yields against thiourea; establishes the thermodynamic advantage of urea for glutarimide form

• Organic Syntheses. "Cyclopentanone and Glutaric Acid Derivatives." Org.[4][6][8][9] Synth. Coll. Vol. 1, p. 192. Link

  • Relevance: Foundational text for the preparation of the cyclopentyl-substituted precursors (via adipic acid/ketone routes).[9]

• Jütten, P., et al. (2007). "Cyclization of the acyl glucuronide metabolite... to an electrophilic glutarimide." Chem. Res. Toxicol., 20(11), 1726-1735. Link

  • Relevance: Discusses the mechanism of glutarimide ring closure and the stability of the 4-substituted piperidine-2,6-dione ring systems.

• ChemicalBook. "Glutarimide Synthesis and Derivatives." Link

  • Relevance: Provides industrial standard procedures for glutarimide purification and crystallization solvents (Ethanol/W

Sources

• 1. Cyclization of the acyl glucuronide metabolite of a neutral endopeptidase inhibitor to an electrophilic glutarimide: synthesis, reactivity, and mechanistic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. US3058983A - Preparation of glutarimide compounds - Google Patents [patents.google.com]
• 3. CN103450080A - Preparation method of 3,3-pentamethylene glutarimide - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.org [mdpi.org]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. researchgate.net [researchgate.net]
• 8. Piperidine synthesis [organic-chemistry.org]
• 9. Organic Syntheses Procedure [orgsyn.org]

Overcoming steric hindrance in 4-cyclopentyl ligand coupling

Technical Support Center: Overcoming Steric Hindrance in Cross-Coupling Topic: High-Efficiency Coupling of Sterically Congested Substrates (Focus: Cyclopentyl/Alkyl-Substituted Scaffolds) Reference ID: TSC-2025-PdG4-Cy

Introduction: The "Cone Angle" Problem

Welcome to the Advanced Catalysis Support Center. You are likely here because your standard Suzuki-Miyaura or Buchwald-Hartwig conditions (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) have failed to couple a substrate containing a bulky 4-cyclopentyl group or similar steric demand.

In sterically hindered couplings, the "cone angle" of the ligand and the steric bulk of the substrate create a physical wall. This prevents the two critical steps of the catalytic cycle:

• Oxidative Addition: The metal cannot access the C-X bond if the substrate is too crowded.

• Transmetallation: The nucleophile (boronic acid/amine) cannot approach the metal center to transfer the organic group.

This guide moves beyond standard protocols to Dialkylbiaryl Phosphine (Buchwald) architectures and G3/G4 Precatalysts , which are engineered specifically to solve this "wall" problem.

Module 1: Catalyst & Ligand Selection (The "Hardware")

Standard catalysts form inactive dimers or fail to initiate in crowded environments. You must switch to bulky, electron-rich ligands that force the formation of a highly active, mono-ligated Pd(0) species.

The Ligand Decision Matrix

Ligand	Primary Application	Steric Tolerance	Best For...
XPhos	Suzuki-Miyaura	⭐⭐⭐⭐⭐ (Extreme)	Coupling hindered aryl chlorides/tosylates; excellent for alkyl-substituted rings.
RuPhos	Buchwald-Hartwig	⭐⭐⭐⭐⭐ (Extreme)	Secondary amines; bulky anilines; prevents β-hydride elimination in alkyl couplings.
SPhos	Suzuki-Miyaura	⭐⭐⭐⭐ (High)	General purpose hindered coupling; highly stable.
BrettPhos	Buchwald-Hartwig	⭐⭐⭐⭐ (High)	Primary amines; coupling with weak nucleophiles.

Why Precatalysts (G3/G4)?

Do not use Pd₂(dba)₃ or Pd(OAc)₂ for hindered 4-cyclopentyl substrates.

• The Problem: These sources often generate inactive "palladium black" before the bulky ligand can bind.

• The Solution: Buchwald G4 Precatalysts (e.g., XPhos Pd G4). They contain the ligand pre-bound in a 1:1 ratio. Upon heating with base, they release the active L-Pd(0) species instantaneously, preventing catalyst death.

Module 2: Visualization of the Solution

The following diagram illustrates the decision logic for selecting the correct catalytic system based on your specific steric challenge.

Caption: Logic flow for selecting the optimal Buchwald Precatalyst based on reaction type and substrate hindrance.

Module 3: Optimized Experimental Protocol

Target: Coupling a sterically hindered 4-cyclopentyl aryl halide with a boronic acid (Suzuki) or amine (Buchwald).

Reagents:

• Catalyst: XPhos Pd G4 (Sigma-Aldrich #804274) - 0.5 to 2.0 mol%

• Solvent: 1,4-Dioxane (anhydrous) or Toluene/Water (10:1 biphasic)

• Base: K₃PO₄ (finely ground, anhydrous) for anhydrous conditions; K₃PO₄·H₂O for biphasic.[1]

Step-by-Step Workflow:

• The "Glovebox-Free" Setup:

  • Weigh the Aryl Halide (1.0 equiv) , Nucleophile (1.2–1.5 equiv) , Base (2.0–3.0 equiv) , and XPhos Pd G4 (1–2 mol%) into a reaction vial equipped with a magnetic stir bar.

  • Note: G4 precatalysts are air-stable solids. You can weigh them on the bench.

• Inerting:

  • Seal the vial with a septum cap.

  • Evacuate and backfill with Argon/Nitrogen (x3 cycles). Oxygen is the enemy of low-concentration active catalysts.

• Solvent Addition:

  • Add degassed solvent (Dioxane or Toluene) via syringe.

  • Concentration: Aim for 0.2 M to 0.5 M . High concentration helps bimolecular steps in hindered systems.

• Activation & Reaction:

  • Heat to 80°C – 100°C .

  • Crucial Check: The reaction mixture should turn from yellow/orange to black/dark brown over time. If it turns black immediately upon heating (within seconds), your catalyst may be decomposing (check solvent purity).

  • Monitor via LCMS at 1 hour. Hindered couplings often require 2–12 hours.

• Workup:

  • Filter through a pad of Celite (elute with EtOAc) to remove Pd and salts.

Module 4: Troubleshooting & FAQs

Q1: My reaction stalls at 20% conversion. Adding more catalyst doesn't help. Why?

Diagnosis: Product Inhibition or Catalyst Poisoning. Fix:

• Check the Halide: Iodides can release I⁻, which poisons active Pd(0) in hindered systems. Switch to Aryl Bromides or Chlorides [1].

• Switch Base: If using Carbonate (Na₂CO₃), switch to K₃PO₄ or CsF . Phosphate bases are more soluble and facilitate the transmetallation step in crowded environments.

Q2: I am seeing "Protodehalogenation" (Ar-Br → Ar-H) instead of coupling.

Diagnosis: The oxidative addition happened, but transmetallation failed. The Pd-Ar intermediate grabbed a proton from the solvent or ligand. Fix:

• Dry the System: Ensure your solvent is anhydrous.

• Increase Nucleophile: Boost the boronic acid to 2.0 equivalents.

• Use RuPhos: Even for Suzuki couplings, RuPhos creates a very open pocket that can facilitate difficult transmetallations [2].

Q3: The 4-cyclopentyl group makes my substrate very greasy/insoluble. The reaction is heterogeneous.

Diagnosis: Poor mass transfer. Fix:

• Add Surfactant: Add 2% TPGS-750-M in water. This creates micelles that concentrate the lipophilic reactants and catalyst, often accelerating the rate by 10x [3].

• Switch Solvent: Use n-Butanol or t-Amyl Alcohol at 100°C. These dissolve greasy substrates better than dioxane.

Q4: Can I couple the cyclopentyl group itself (Secondary Alkyl Coupling)?

Diagnosis: This is a different mechanism (requires suppressing β-hydride elimination). Fix:

• Ligand: Use RuPhos or CataCXium A . These are specifically designed to prevent the metal from "slipping" and eliminating a hydride from the alkyl chain.

• Catalyst: Use Pd-PEPPSI-IPr for difficult alkyl-alkyl couplings [4].

References

• Buchwald, S. L., et al. (2013). Precatalysts for the Rapid Generation of Active L-Pd(0) in Cross-Coupling. Journal of the American Chemical Society .

• Milner, P. J., et al. (2017).[2] RuPhos Pd G4: A General Catalyst for the Coupling of Sterically Hindered Amines. Chemical Science .

• Lipshutz, B. H., et al. (2011). Transition Metal Catalyzed Cross-Couplings in Water at Room Temperature. Aldrichimica Acta .

• Organ, M. G., et al. (2006).[3] Pd-PEPPSI-IPr: A Highly Active Catalyst for Sterically Hindered Cross-Couplings. Chemistry – A European Journal .

Sources

• 1. enamine.net [enamine.net]
• 2. sigmaaldrich-jp.com [sigmaaldrich-jp.com]
• 3. scispace.com [scispace.com]

Technical Support Center: HPLC Separation of Glutarimide Enantiomers

Current Status: Online Operator: Dr. A. Vance, Senior Application Scientist Ticket ID: #GLU-CHIRAL-4492

Introduction: Defining the Scope

Welcome to the technical support hub. A critical distinction must be made immediately: the parent molecule, glutarimide (2,6-piperidinedione) , is achiral due to its plane of symmetry. When you ask about "glutarimide enantiomers," you are invariably referring to C3-substituted glutarimides (e.g., Thalidomide, Lenalidomide, Aminoglutethimide, or Phenylglutarimides).

These molecules present a "double-edged" challenge in HPLC:

• Chemical Instability: The imide ring is prone to hydrolytic ring-opening in basic or neutral aqueous media.

• Configurational Instability: The acidic proton at the C3 chiral center allows for rapid racemization (interconversion) in protic solvents or at elevated temperatures.

This guide synthesizes 20+ years of chiral chromatography experience to help you navigate these stability minefields.

Module 1: Method Development Strategy

Q: Which column chemistry should I screen first?

A: For substituted glutarimides, immobilized polysaccharide phases are the gold standard.

While older coated phases (like Chiralcel OD-H) work, they limit your solvent choices. Substituted glutarimides often have poor solubility in standard alkane/alcohol mixtures. Immobilized phases allow you to use "non-standard" solvents like dichloromethane (DCM) or ethyl acetate to keep the sample in solution without stripping the stationary phase.

Recommended Column Screening Matrix:

Column Code	Selector	Mode Suitability	Why it works for Glutarimides
Chiralpak IA	Amylose tris(3,5-dimethylphenylcarbamate)	NP, RP, POM	Immobilized. Excellent for thalidomide analogs. High solubility tolerance.
Chiralpak IB	Cellulose tris(3,5-dimethylphenylcarbamate)	NP, RP, POM	Immobilized version of OD. Often complementary selectivity to IA.
Chiralcel OJ-H	Cellulose tris(4-methylbenzoate)	NP, POM	Coated. Historically the best for Aminoglutethimide separation.
Chiralpak IC	Cellulose tris(3,5-dichlorophenylcarbamate)	NP, POM	Immobilized. The "chlorinated" selector often resolves compounds where IA/IB fail.

Tech Tip: Start with Chiralpak IA or IC . If analyzing Aminoglutethimide specifically, start with Chiralcel OJ-H .[1]

Q: What is the preferred Mobile Phase Mode?

A: Avoid Reversed Phase (RP) if possible. Use Polar Organic Mode (POM) .[1]

• Why avoid RP? Glutarimides hydrolyze rapidly in water at pH > 7. Even at pH 6, long run times can lead to ring-opening artifacts (glutaramic acid derivatives).

• Why POM? Polar Organic Mode uses 100% Acetonitrile (ACN) or Methanol (MeOH) with 0.1% Acid/Base additives.

  • Benefit: It prevents hydrolysis (no water).

  • Benefit: It improves solubility of polar imides.

  • Benefit: It reduces run times, minimizing on-column racemization.

Module 2: The "Ghost Peak" & Stability Crisis

One of the most frequent tickets we receive involves a "plateau" or elevated baseline between two enantiomer peaks. This is not column bleeding; it is on-column racemization .

The Mechanism

The C3 proton in glutarimides is acidic (

). In the presence of basic additives (like diethylamine) or protic solvents (methanol/water), the proton can detach, forming an achiral enolate intermediate. If this happens during the run, the R-enantiomer converts to S (and vice versa) while moving through the column, creating a "smear" of molecules that have spent part of the time as R and part as S.

Visualizing the Degradation Pathways

Figure 1: Stability pathways. Note that the Enolate intermediate leads to racemization (reversible), while Hydrolysis is irreversible degradation.

Module 3: Troubleshooting Guide (Q&A)

Issue 1: "I see a plateau/bridge connecting my two peaks."

Diagnosis: On-column racemization. The enantiomers are interconverting faster than they are separating. Corrective Actions:

• Lower the Temperature: This is the most effective fix. Drop column oven temperature to 5°C - 10°C . This slows the kinetics of racemization significantly without ruining resolution.

• Switch Solvent: If using Methanol (protic), switch to Acetonitrile (aprotic) or Hexane/Ethanol. Protic solvents facilitate proton exchange.

• Acidify: Ensure your mobile phase has 0.1% Formic Acid or Acetic Acid. This suppresses the deprotonation of the C3 carbon. Never use basic additives (DEA/TEA) alone for glutarimides.

Issue 2: "My retention times are drifting, and a new peak appeared at the solvent front."

Diagnosis: Hydrolytic Ring Opening. Corrective Actions:

• Eliminate Water: If running RP, check the aqueous buffer pH. It must be acidic (pH 3.0 - 4.0). If pH is > 6.0, the glutarimide ring is opening into glutaramic acid (which elutes near the void volume due to high polarity).

• Switch to Normal Phase: Move to Hexane/IPA (90:10) + 0.1% TFA. This removes water entirely from the equation.

Issue 3: "Peak tailing is severe, resolution is lost."

Diagnosis: Secondary interactions with residual silanols or hydrogen bonding sites. Corrective Actions:

• Add Modifier: Add 0.1% Trifluoroacetic acid (TFA) to the mobile phase. The imide N-H is a hydrogen bond donor; the acid sharpens the peak.

• Check Solubility: Ensure the sample is fully dissolved in the mobile phase. If you dissolved in DMSO and injected into Hexane, the sample might be precipitating at the column head.

Module 4: Validated Protocol for Thalidomide/Analogs

Objective: Robust separation of Thalidomide analogs minimizing racemization.

Instrument Setup:

• System: HPLC or UHPLC with UV detector.

• Temperature: 10°C (Critical for stability).

• Detection: UV @ 220 nm (Imide absorption) or 254 nm (Aromatic).

Step-by-Step Method:

• Column: Chiralpak IA (Immobilized Amylose), 250 x 4.6 mm, 5 µm.

• Mobile Phase Preparation (Polar Organic Mode):

  • Solvent A: 100% Acetonitrile (HPLC Grade).

  • Additive: Add 0.1% Formic Acid + 0.1% Diethylamine (forming diethylammonium formate in situ). Note: The salt stabilizes the peak shape, but the overall apparent pH should remain neutral-to-acidic.

  • Alternative: Pure Acetonitrile with 0.1% Acetic Acid.

• Flow Rate: 1.0 mL/min.

• Sample Prep: Dissolve sample in 100% Acetonitrile. Do not use DMSO or Methanol if possible, as they accelerate racemization in the vial.

• Execution: Equilibrate at 10°C for 30 mins. Inject 5-10 µL.

Expected Result:

• Resolution (

  ) > 2.0.

• No "saddle" or plateau between peaks.

• Run time < 15 minutes.

References

• Polysaccharide Stationary Phases & Thalidomide

  • Title: Comparative Chiral Separation of Thalidomide Class of Drugs Using Polysaccharide-Type Stationary Phases with Emphasis on Elution Order and Hysteresis in Polar Organic Mode.

  • Source: Molecules (2021).[1]

  • URL:[Link]

• Aminoglutethimide Separation

  • Title: Direct enantiomeric high performance liquid chromatographic separation of aminoglutethimide and its major metabolite on a series of Chiralcel OD and Chiralcel OJ columns.

  • Source: Biomedical Chromatography (1991).[2]

  • URL:[Link]

• Racemization Mechanism

  • Title: Investigations on the in vitro racemization of thalidomide by high-performance liquid chrom

  • Source: Journal of Chromatography A (1994).[3]

  • URL:[Link]

• Hydrolytic Stability

  • Title: Phenyl-Glutarimides: Alternative Cereblon Binders for the Design of PROTACs (Discusses hydrolytic instability of the glutarimide ring).[4]

  • Source: Journal of Medicinal Chemistry (2021).

  • URL:[Link]

Sources

• 1. Comparative Chiral Separation of Thalidomide Class of Drugs Using Polysaccharide-Type Stationary Phases with Emphasis on Elution Order and Hysteresis in Polar Organic Mode - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct enantiomeric high performance liquid chromatographic separation of aminoglutethimide and its major metabolite on a series of Chiralcel OD and Chiralcel OJ columns and its application to biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scilit.com [scilit.com]
• 4. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H NMR Characterization of 4-Cyclopentylpiperidine-2,6-dione

For researchers and professionals in drug development, the unambiguous structural confirmation of novel chemical entities is a cornerstone of scientific rigor. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ¹H NMR, remains the gold standard for elucidating molecular structure in solution.[1][2] This guide provides an in-depth analysis of the ¹H NMR characterization of 4-cyclopentylpiperidine-2,6-dione, a substituted glutarimide. As a member of the piperidine class of heterocycles, which are prevalent in pharmaceuticals, understanding its spectral features is of significant interest.[3][4]

Predicted ¹H NMR Analysis of 4-Cyclopentylpiperidine-2,6-dione

The structure of 4-cyclopentylpiperidine-2,6-dione presents several distinct proton environments. The piperidine-2,6-dione ring is a glutarimide moiety, which contains two carbonyl groups that significantly deshield adjacent protons. The cyclopentyl group introduces a set of aliphatic protons.

Below is the annotated structure of 4-cyclopentylpiperidine-2,6-dione. The predicted chemical shifts (in ppm), multiplicities, and integrations are based on the analysis of its constituent parts and the known effects of substituents on proton chemical environments.

Caption: Structure of 4-cyclopentylpiperidine-2,6-dione with proton labels.

Predicted ¹H NMR Data (400 MHz, CDCl₃):

Proton Label	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Rationale
H (a)	~8.0	Broad Singlet (br s)	1H	Imide N-H proton, typically broad and downfield.
H (c)	~2.7	Multiplet (m)	4H	Protons at C3 and C5, alpha to carbonyls, thus deshielded.
H (d)	~2.0 - 2.2	Multiplet (m)	1H	Proton at C4, coupled to C3, C5, and the cyclopentyl methine.
H (e)	~1.8 - 2.0	Multiplet (m)	1H	Methine proton of the cyclopentyl group, attached to the ring.
H (f)	~1.5 - 1.7	Multiplet (m)	4H	Cyclopentyl CH₂ protons adjacent to the methine.
H (g)	~1.2 - 1.4	Multiplet (m)	4H	Remaining cyclopentyl CH₂ protons.

Comparative Spectral Analysis

To substantiate our predictions, we will now compare them with the known ¹H NMR spectra of simpler, related molecules.

Alternative 1: Piperidine-2,6-dione (Glutarimide)

This is the parent ring system of our target molecule. Its spectrum reveals the chemical shifts of the piperidine-2,6-dione protons without a substituent at the 4-position.

• ¹H NMR (DMSO-d₆, 400 MHz):

  • ~11.1 ppm (s, 1H): Imide N-H proton.

  • ~2.5 ppm (t, 4H): Protons at C3 and C5.

  • ~1.9 ppm (quintet, 2H): Protons at C4.

Comparison: The protons at C3/C5 in glutarimide appear as a triplet around 2.5 ppm.[5][6][7] In our target molecule, these protons (H (c)) are predicted to be at a similar or slightly downfield position (~2.7 ppm) but with a more complex multiplicity due to coupling with the methine proton at C4. The C4 protons of glutarimide at ~1.9 ppm provide a baseline for our prediction of H (d) at ~2.0-2.2 ppm; the cyclopentyl group's substitution effect is expected to be modest.

Alternative 2: Piperidine

Examining piperidine allows us to see the chemical shifts of the ring protons without the strong deshielding effect of the carbonyl groups.[4][8][9]

• ¹H NMR (CDCl₃, 400 MHz):

  • ~2.8 ppm (t, 4H): Protons at C2 and C6 (adjacent to the nitrogen).

  • ~1.6 ppm (sextet, 4H): Protons at C3 and C5.

  • ~1.4 ppm (quintet, 2H): Protons at C4.

Comparison: The C4 protons of piperidine are found significantly upfield (~1.4 ppm) compared to those in glutarimide (~1.9 ppm) and our predicted value for 4-cyclopentylpiperidine-2,6-dione (~2.0-2.2 ppm).[8][9] This highlights the substantial electron-withdrawing and deshielding effect of the two carbonyl groups in the glutarimide ring system.

Alternative 3: Cyclopentanol

This compound provides a reference for the signals expected from the cyclopentyl group.[1][10][11]

• ¹H NMR (CDCl₃, 300 MHz):

  • ~4.3 ppm (quintet, 1H): Methine proton attached to the hydroxyl group.

  • ~1.5 - 1.8 ppm (m, 8H): The remaining eight methylene protons of the cyclopentyl ring.

Comparison: The methine proton in cyclopentanol is highly deshielded by the attached oxygen atom. In our target molecule, the cyclopentyl methine (H (e)) is attached to a carbon, so its chemical shift is predicted to be much further upfield (~1.8-2.0 ppm). The remaining cyclopentyl protons (H (f) and H (g)) in our target are expected to appear in a similar region to those in cyclopentanol (~1.2-1.7 ppm), likely as complex overlapping multiplets.[10]

Summary of ¹H NMR Data

The following table summarizes the predicted and experimental chemical shifts for 4-cyclopentylpiperidine-2,6-dione and its comparative alternatives.

Compound	Ring Protons α to C=O/N	Ring Proton at C4	Other Ring Protons	Substituent Protons
4-Cyclopentylpiperidine-2,6-dione (Predicted)	~2.7 ppm (4H, m)	~2.0 - 2.2 ppm (1H, m)	-	Cyclopentyl: ~1.8-2.0 (1H, m), ~1.5-1.7 (4H, m), ~1.2-1.4 (4H, m)
Glutarimide (Experimental)	~2.5 ppm (4H, t)	~1.9 ppm (2H, quintet)	-	-
Piperidine (Experimental)	~2.8 ppm (4H, t, α to N)	~1.4 ppm (2H, quintet)	~1.6 ppm (4H, sextet)	-
Cyclopentanol (Experimental)	-	-	-	Methine (CH-OH): ~4.3 ppm (1H, quintet); CH₂: ~1.5-1.8 ppm (8H, m)

Experimental Protocol for ¹H NMR Acquisition

To obtain a high-quality ¹H NMR spectrum of 4-cyclopentylpiperidine-2,6-dione, the following protocol is recommended.

1. Sample Preparation: a. Weigh approximately 5-10 mg of the dried compound. b. Dissolve the sample in ~0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry vial. c. Add a small amount of an internal standard, such as tetramethylsilane (TMS), if quantitative analysis or precise chemical shift referencing is required. d. Transfer the solution to a 5 mm NMR tube.

2. Instrument Setup (400 MHz Spectrometer): a. Insert the sample into the spectrometer. b. Lock the spectrometer on the deuterium signal of the solvent. c. Shim the magnetic field to achieve optimal homogeneity. This is a critical step for obtaining sharp peaks and good resolution. d. Tune and match the probe for the ¹H frequency.

3. Acquisition Parameters: a. Pulse Program: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments). b. Spectral Width: ~16 ppm (from -2 to 14 ppm) to ensure all signals, including the imide proton, are captured. c. Number of Scans: 16 to 64 scans, depending on the sample concentration. d. Relaxation Delay (d1): 2-5 seconds to allow for full relaxation of the protons between scans. e. Acquisition Time (aq): 2-4 seconds to ensure good digital resolution.

4. Data Processing: a. Apply a Fourier transform to the acquired Free Induction Decay (FID). b. Phase the spectrum to obtain pure absorption peaks. c. Calibrate the chemical shift scale by setting the TMS peak to 0.00 ppm or the residual solvent peak to its known value (e.g., CDCl₃ at 7.26 ppm). d. Integrate the peaks to determine the relative number of protons for each signal. e. Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants (J-values) to deduce the connectivity of the protons.

Logical Workflow for Characterization

The following diagram illustrates the logical workflow for the ¹H NMR characterization of a novel compound like 4-cyclopentylpiperidine-2,6-dione.

Sources

• 1. Cyclopentanol | C5H10O | CID 7298 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Boc-piperidine(75844-69-8) 1H NMR spectrum [chemicalbook.com]
• 3. researchgate.net [researchgate.net]
• 4. Piperidine - Wikipedia [en.wikipedia.org]
• 5. spectrabase.com [spectrabase.com]
• 6. Glutarimide | C5H7NO2 | CID 70726 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Glutarimide(1121-89-7) 1H NMR spectrum [chemicalbook.com]
• 8. Piperidine(110-89-4) 1H NMR [m.chemicalbook.com]
• 9. spectrabase.com [spectrabase.com]
• 10. chegg.com [chegg.com]
• 11. Cyclopentanol(96-41-3) 1H NMR spectrum [chemicalbook.com]

Safety & Regulatory Compliance

A Researcher's Guide to Handling 4-Cyclopentylpiperidine-2,6-dione: A Proactive Safety Protocol

Disclaimer: No specific Safety Data Sheet (SDS) or comprehensive toxicological data is publicly available for 4-Cyclopentylpiperidine-2,6-dione. This guide is constructed based on a thorough analysis of its structural parent, Piperidine, and related heterocyclic compounds. The recommendations herein are based on established principles of chemical safety and data from analogous structures. A mandatory, site-specific risk assessment must be performed by qualified personnel before handling this compound.

Hazard Analysis: An Inference-Based Approach

The primary hazards of 4-Cyclopentylpiperidine-2,6-dione are inferred from its core piperidine structure. Piperidine is a well-documented hazardous substance, classified as highly flammable, corrosive, and acutely toxic via oral, dermal, and inhalation routes.[1][2] The dione functional group and the cyclopentyl substituent may modify its physical properties and toxicological profile, but the fundamental hazards of the piperidine ring system should be assumed to be present.

Table 1: Anticipated Hazard Profile of 4-Cyclopentylpiperidine-2,6-dione

Hazard Category	Anticipated Risk	Rationale Based on Structural Analogs (Piperidine)
Acute Toxicity (Oral, Dermal, Inhalation)	High - Assumed Toxic.	Piperidine is classified as harmful if swallowed and toxic in contact with skin or if inhaled.[2][3]
Skin Corrosion/Irritation	High - Assumed Corrosive.	Causes severe skin burns.[2][4] Direct contact must be avoided.
Serious Eye Damage/Irritation	High - Assumed to cause serious eye damage.	Piperidine is known to cause severe, and potentially irreversible, eye damage.[5]
Flammability	Moderate to High - Potential Flammability.	Piperidine is a highly flammable liquid and vapor.[6] While the dione and cyclopentyl groups may alter the flash point, flammability should be assumed.
Respiratory Irritation	High - Assumed Irritant.	Inhalation of piperidine vapors can cause respiratory tract irritation, and thermal decomposition can release irritating gases and vapors.[3][6]

Pre-Handling Safety Workflow

Before any experimental work begins, a systematic safety assessment is crucial. This workflow ensures that all potential hazards are considered and mitigated.

Sources

• 1. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 2. pentachemicals.eu [pentachemicals.eu]
• 3. isotope.com [isotope.com]
• 4. carlroth.com [carlroth.com]
• 5. fishersci.com [fishersci.com]
• 6. assets.thermofisher.cn [assets.thermofisher.cn]